![molecular formula C20H20N2O4S4 B2476231 (Z)-ethyl 4,5-dimethyl-2-(3-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)propanamido)thiophene-3-carboxylate CAS No. 900134-51-2](/img/structure/B2476231.png)
(Z)-ethyl 4,5-dimethyl-2-(3-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)propanamido)thiophene-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-ethyl 4,5-dimethyl-2-(3-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)propanamido)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C20H20N2O4S4 and its molecular weight is 480.63. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
A study detailed the synthesis of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates from ethyl 3-((3,4-dimethoxybenzylidene)amino) thiophene-2-carboxylate and other compounds, which involved complex reactions and characterizations including 1H NMR, IR, Mass spectral data, and elemental analysis. The analogues synthesized were also subjected to anti-microbial activity and docking studies, showcasing the compound's relevance in scientific research beyond basic chemistry to biological applications (Spoorthy et al., 2021).
Reactivity Studies
Another investigation involved the reactivity of similar compounds with substituted benzaldehydes, leading to the formation of 5-arylmethylidene derivatives. This study further extended to the synthesis of 3-oxo-5-aroyl-2-arylmethylidene-2,3-dihydropyrrolo[2,1-b]thiazole-7-carboxylic acids ethyl esters and -7-carbonitriles, with structural confirmations made through X-ray crystallography. This research provides insight into the compound's potential for creating diverse chemical structures with varied applications (Tverdokhlebov et al., 2005).
Novel Synthesis Approaches
The compound's chemical flexibility was further explored in a study where it served as a precursor in a novel synthesis approach to produce 1-oxo-1,2-dihydropyrimido[1,6-a]benzimidazole-4-carboxylates. This process demonstrated the compound's versatility in synthesizing complex heterocyclic structures, potentially useful in various fields of chemical research (Meziane, 1998).
Polymerization Behavior
Research on zirconium and hafnium complexes containing asymmetric diamido-N-donor ligands revealed the polymerization capabilities of related compounds. The study delved into the synthesis of new "NNN" ligands, their structural characterization, and their activity as initiators for the polymerization of 1-hexene, indicating the compound's utility in material science and polymer chemistry (Tonzetich et al., 2004).
Complexing Properties
The synthesis of alkyl (3-oxo-2,3-dihydrothiophen-2-ylidene)- and (4-oxothiazolidin-5-ylidene)acetates and their treatment with zinc in acetic acid, which resulted in the reduction of exocyclic double bonds, showcased another dimension of the compound's scientific applications. These products have potential uses in membrane processes as sodium cation carriers, illustrating the compound's significance in applications such as ion transport and separation technologies (Kosterina et al., 2004).
properties
IUPAC Name |
ethyl 4,5-dimethyl-2-[3-[(5Z)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]propanoylamino]thiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O4S4/c1-4-26-19(25)16-11(2)12(3)29-17(16)21-15(23)7-8-22-18(24)14(30-20(22)27)10-13-6-5-9-28-13/h5-6,9-10H,4,7-8H2,1-3H3,(H,21,23)/b14-10- |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOTMEMXQDONASG-UVTDQMKNSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC(=C1C)C)NC(=O)CCN2C(=O)C(=CC3=CC=CS3)SC2=S |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)C1=C(SC(=C1C)C)NC(=O)CCN2C(=O)/C(=C/C3=CC=CS3)/SC2=S |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O4S4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
480.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.